4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine
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Overview
Description
The compound “11-imino-12-(4-methylphenyl)-11H-benzo[5,6]chromeno[2,3-d]pyrimidin-10(12H)-ylamine” is a complex organic molecule that contains several functional groups and rings, including a benzene ring, a pyrimidine ring, and an imine group. These types of compounds are often found in pharmaceuticals and other biologically active substances .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzene ring and the pyrimidine ring would contribute to the compound’s aromaticity, while the imine group would likely have a significant impact on the compound’s reactivity .
Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the imine group and the aromatic rings. The imine group could potentially undergo reactions such as hydrolysis, reduction, or reactions with nucleophiles .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar and nonpolar groups, and its melting point would be influenced by the strength of the intermolecular forces .
Scientific Research Applications
Synthesis and Antibacterial Activity
Research has highlighted the synthesis of new benzo[5,6]chromeno[2,3-d]pyrimidine derivatives, showcasing their potent antibacterial activity against both gram-positive and gram-negative bacterial species. One derivative demonstrated greater antibacterial activity against gram-negative bacteria compared to known antibiotics such as ciprofloxacin and amoxicillin (Ameli et al., 2017).
Molecular Docking Studies for Breast Cancer
Molecular docking studies on chromeno[4,3-b]pyridine derivatives, including structures similar to the compound , have shown promise for breast cancer treatment. These studies indicate that specific derivatives exhibit high activity toward breast cancer cell lines, highlighting their potential as anticancer agents (Ghani et al., 2022).
Catalytic Applications
Studies involving chromenopyrimidine derivatives have also explored their utility in catalysis, demonstrating their effectiveness in facilitating various chemical reactions. This research underscores the versatility of chromenopyrimidine compounds in chemical synthesis and their potential utility in developing new catalytic processes (Brahmachari & Nayek, 2017).
Novel Synthetic Routes
Research has developed novel methods for synthesizing chromenopyrimidine derivatives, providing new pathways for the creation of these compounds. These methods offer more efficient, cost-effective, and environmentally friendly approaches to synthesizing such complex molecules, which could be beneficial for further medicinal and industrial applications (Osyanin et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
16-imino-18-(4-methylphenyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-15-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O/c1-13-6-8-15(9-7-13)18-19-16-5-3-2-4-14(16)10-11-17(19)27-22-20(18)21(23)26(24)12-25-22/h2-12,18,23H,24H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKHYHBZDFOUOCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC5=C2C(=N)N(C=N5)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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